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Compound of Interest

Compound Name: Tert-butyl 2-iodobenzoate

Cat. No.: B169172 Get Quote

Technical Guide: Tert-butyl 2-iodobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 2-iodobenzoate, a key

reagent in organic synthesis with significant applications in the development of novel chemical

entities. This document details its chemical and physical properties, provides a detailed

experimental protocol for its synthesis, and explores its applications, particularly in the field of

medicinal chemistry.

Core Compound Information
CAS Number: 110349-26-3[1]

Molecular Formula: C₁₁H₁₃IO₂[1]

Molecular Weight: 304.12 g/mol [1]

Synonyms: 2-Iodobenzoic acid tert-butyl ester, tert-Butyl 2-iodobenzoate[2]

Physicochemical Properties
A summary of the key physical and chemical properties of tert-butyl 2-iodobenzoate is

presented in the table below.
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Property Value Reference

Appearance Colorless to light yellow liquid

Boiling Point 142 °C at 1 Torr [3]

Density 1.528 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Soluble in organic solvents

such as chloroform, ethanol,

and benzene; insoluble in

water.

Storage
2-8°C, protect from light,

sealed in dry conditions.
[1]

Synthesis of Tert-butyl 2-iodobenzoate:
Experimental Protocol
The following protocol describes a plausible method for the synthesis of tert-butyl 2-
iodobenzoate via the esterification of 2-iodobenzoic acid. This method is adapted from general

procedures for the synthesis of tert-butyl esters from carboxylic acids.

Materials:

2-Iodobenzoic acid

Thionyl chloride (SOCl₂)

N,N-Dimethylformamide (DMF) (catalytic amount)

Potassium tert-butoxide (t-BuOK)

Anhydrous Tetrahydrofuran (THF)

Anhydrous Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Activation of 2-Iodobenzoic Acid:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-

iodobenzoic acid (1.0 equivalent) in anhydrous dichloromethane.

Add a catalytic amount of DMF.

Slowly add thionyl chloride (1.2 equivalents) to the suspension at 0 °C (ice bath).

Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3

hours, or until the reaction is complete (monitored by TLC).

Remove the solvent and excess thionyl chloride under reduced pressure using a rotary

evaporator to obtain the crude 2-iodobenzoyl chloride.

Esterification:

Dissolve the crude 2-iodobenzoyl chloride in anhydrous THF.

In a separate flask, dissolve potassium tert-butoxide (1.1 equivalents) in anhydrous THF.
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Slowly add the solution of 2-iodobenzoyl chloride to the potassium tert-butoxide solution at

0 °C.

Allow the reaction mixture to stir at room temperature for 12-16 hours.

Work-up and Purification:

Quench the reaction by the slow addition of water.

Extract the aqueous layer with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed

by brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

The crude product can be purified by column chromatography on silica gel to afford pure

tert-butyl 2-iodobenzoate.

Applications in Research and Drug Development
Tert-butyl 2-iodobenzoate is a versatile building block in organic synthesis. Its primary utility

lies in its role as a precursor for more complex molecules, particularly in the development of

pharmaceuticals and imaging agents.

Precursor for Bioactive Molecules
Derivatives of 2-iodobenzoic acid are instrumental in the synthesis of various active

pharmaceutical ingredients (APIs), including non-steroidal anti-inflammatory drugs (NSAIDs)[4].

The carbon-iodine bond provides a reactive handle for various cross-coupling reactions, such

as Suzuki and Sonogashira couplings, enabling the construction of complex molecular

scaffolds[5].

Synthesis of Radioiodinated Imaging Agents
A significant application of 2-iodobenzoate derivatives is in the preparation of radioiodinated

imaging agents for Single Photon Emission Computed Tomography (SPECT) and Positron
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Emission Tomography (PET)[6]. The stable carbon-iodine bond on the benzene ring allows for

the introduction of radioiodine isotopes. These imaging agents are designed to target specific

biological entities, such as tumors or organs[7]. For instance, radioiodinated benzoyl esters

have been synthesized for potential use in adrenal imaging[7].

The following diagram illustrates a generalized workflow for the application of a 2-iodobenzoate

derivative in the preparation and evaluation of a radioiodinated imaging agent.
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Caption: Workflow for developing radioiodinated imaging agents.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b169172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tert-butyl 2-iodobenzoate is a valuable and versatile chemical intermediate. Its well-defined

properties and reactivity make it an important tool for synthetic chemists, particularly those

working in drug discovery and the development of diagnostic agents. The methodologies and

applications outlined in this guide are intended to support researchers in leveraging the full

potential of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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